BIBU 1361 dihydrochloride
BIBU 1361 dihydrochloride
Potent inhibitor of epidermal growth factor receptor (EGFR) tyrosine kinase (IC50 = 3 nM). Displays ~ 100-fold lower potency against ErbB2 (IC50 = 290 nM) and is selective over a range of other related tyrosine kinases (IC50 > 10 μM). Blocks downstream EGFR signaling events such as MAPKK/MAPK activation. Oral administration inhibits growth of established human xenografts in athymic mice.
Brand Name:
Vulcanchem
CAS No.:
793726-84-8
VCID:
VC0004496
InChI:
InChI=1S/C22H27ClFN7.2ClH/c1-3-30(4-2)13-15-7-9-31(10-8-15)22-25-12-19-20(29-22)21(27-14-26-19)28-16-5-6-18(24)17(23)11-16;;/h5-6,11-12,14-15H,3-4,7-10,13H2,1-2H3,(H,26,27,28);2*1H
SMILES:
CCN(CC)CC1CCN(CC1)C2=NC=C3C(=N2)C(=NC=N3)NC4=CC(=C(C=C4)F)Cl.Cl.Cl
Molecular Formula:
C22H29Cl3FN7
Molecular Weight:
516.871
BIBU 1361 dihydrochloride
CAS No.: 793726-84-8
Inhibitors
VCID: VC0004496
Molecular Formula: C22H29Cl3FN7
Molecular Weight: 516.871
| CAS No. | 793726-84-8 |
|---|---|
| Product Name | BIBU 1361 dihydrochloride |
| Molecular Formula | C22H29Cl3FN7 |
| Molecular Weight | 516.871 |
| IUPAC Name | N-(3-chloro-4-fluorophenyl)-6-[4-(diethylaminomethyl)piperidin-1-yl]pyrimido[5,4-d]pyrimidin-4-amine;dihydrochloride |
| Standard InChI | InChI=1S/C22H27ClFN7.2ClH/c1-3-30(4-2)13-15-7-9-31(10-8-15)22-25-12-19-20(29-22)21(27-14-26-19)28-16-5-6-18(24)17(23)11-16;;/h5-6,11-12,14-15H,3-4,7-10,13H2,1-2H3,(H,26,27,28);2*1H |
| Standard InChIKey | ZNNWCQCQUKAMGL-UHFFFAOYSA-N |
| SMILES | CCN(CC)CC1CCN(CC1)C2=NC=C3C(=N2)C(=NC=N3)NC4=CC(=C(C=C4)F)Cl.Cl.Cl |
| Description | Potent inhibitor of epidermal growth factor receptor (EGFR) tyrosine kinase (IC50 = 3 nM). Displays ~ 100-fold lower potency against ErbB2 (IC50 = 290 nM) and is selective over a range of other related tyrosine kinases (IC50 > 10 μM). Blocks downstream EGFR signaling events such as MAPKK/MAPK activation. Oral administration inhibits growth of established human xenografts in athymic mice. |
| Synonyms | N-(3-Chloro-4-fluorophenyl)-6-[4-[(diethylamino)methyl]-1-piperidinyl]-pyrimido[5,4-d]pyrimidin-4-amine dihydrochloride |
| PubChem Compound | 46861539 |
| Last Modified | Nov 11 2021 |
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